Cas no 28805-58-5 (octenylsuccinic acid)

• Product Name: octenylsuccinic acid
• CAS No: 28805-58-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 239940
• Update Time: 2024-01-26

octenylsuccinic acid Chemical and Physical Properties

Names and Identifiers

• octenylsuccinic acid
• 2-(1-Octen-1-yl)succinic acid
• 2-oct-1-en-1-ylbutanedioic acid
• 4-(oct-7-en-1-yloxy)-4-oxobutanoic acid
• Butanedioic acid, 2-(octen-1-yl)-
• Butanedioic acid, octenyl-
• dipotassium 2-(oct-7-en-1-yl)butanedioate
• disodium 2-(oct-7-en-1-yl)butanedioate
• Octenyl succinate

• Inchi： 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h7-8,10H,2-6,9H2,1H3,(H,13,14)(H,15,16)/b8-7+
• InChI Key： KCYQMQGPYWZZNJ-BQYQJAHWSA-N
• SMILES： C(C(=O)O)(CC(=O)O)/C=C/CCCCCC

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Boiling Point: 272.6°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.491
• PSA: 74.6
• LogP: 2.68850